Cas no 2171258-95-8 ((3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid)

• Product Name: (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
• CAS No: 2171258-95-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6125914
• PubChem ID: 165961530
• Update Time: 2025-11-01

(3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
• (3S)-3-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid
• 2171258-95-8
• EN300-1579458

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,26(33)30-24(18(3)4)15-25(31)32)17-29-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,5-6,15-17H2,1-4H3,(H,29,34)(H,30,33)(H,31,32)/t24-/m0/s1
• InChI Key： DBIWECZJLCPUNN-DEOSSOPVSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)N[C@@H](CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid

(3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid: A Versatile Compound in Pharmaceutical and Biotechnological Applications

CAS No. 2171258-95-8 represents a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound, specifically (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid, is characterized by its unique stereochemistry and functional groups that make it a promising candidate for drug development. The molecule contains a chiral center at the third carbon position, denoted by the 3S configuration, which is critical for its biological activity. This stereochemical feature is essential for ensuring the compound's interaction with specific target proteins, thereby influencing its pharmacological profile.

The (9H-fluoren-9-yl)methoxycarbonyl group, commonly referred to as the Fmoc (9-fluorenylmethoxycarbonyl) group, plays a pivotal role in the synthesis and stability of this compound. The Fmoc group is widely utilized in peptide chemistry to protect amino acid residues during solid-phase peptide synthesis, enabling precise control over the molecular structure. This protection is crucial for maintaining the integrity of the molecule during chemical modifications, which is vital for applications in drug design and biotechnology.

Recent advancements in synthetic chemistry have highlighted the importance of fluorene derivatives in the development of bioactive molecules. Studies published in 2023 have demonstrated that compounds containing the fluorene scaffold exhibit enhanced solubility and metabolic stability compared to traditional aromatic compounds. This property makes (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}am,4-methylpentanoic acid particularly attractive for pharmaceutical applications, as it can potentially improve the bioavailability and therapeutic efficacy of drug candidates.

The butanamido functional group in this molecule contributes to its ability to form hydrogen bonds with target proteins, enhancing its binding affinity. This characteristic is particularly important in the design of inhibitors for enzymes involved in disease pathways, such as kinases and proteases. Research published in 2022 has shown that molecules with similar structural features can modulate the activity of key enzymes in cancer cells, suggesting potential applications in oncology.

Moreover, the 4-methylpentanoic acid moiety provides additional steric and electronic effects that influence the molecule's overall behavior. This substituent can modulate the molecule's hydrophobicity and its interaction with cellular membranes, which is critical for its cellular uptake and intracellular activity. Recent studies have indicated that such modifications can significantly impact the pharmacokinetic properties of the compound, making it a valuable tool in the development of targeted therapeutics.

In the realm of biotechnology, this compound has shown promise in the development of novel biomaterials and drug delivery systems. The presence of the Fmoc group allows for the controlled release of active agents in response to specific environmental stimuli, such as pH changes or enzymatic activity. This property is particularly useful in the design of smart drug delivery systems that can release therapeutic agents at the site of action, minimizing systemic side effects.

Additionally, the fluorene core of this molecule has been explored for its photophysical properties, which could be leveraged in the development of fluorescent probes for imaging applications. Research published in 2023 has demonstrated that fluorene-based compounds can serve as effective fluorescent markers for tracking molecular interactions in real-time, providing valuable insights into cellular processes and disease mechanisms.

The synthesis of (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid involves multiple steps, including the protection of amino acid residues and the formation of the fluorene scaffold. These synthetic challenges have been addressed through the development of advanced catalytic methods and green chemistry approaches, which minimize the environmental impact of the synthesis process. This focus on sustainable synthesis is in line with current trends in pharmaceutical research, where eco-friendly methodologies are increasingly prioritized.

Furthermore, the potential applications of this compound extend beyond traditional pharmaceutical uses. In the field of nanotechnology, the molecule's unique structure has been investigated for its ability to self-assemble into nanostructures with specific functional properties. These nanostructures could be used in the development of nanocarriers for drug delivery, biosensors, and other advanced materials, highlighting the compound's versatility.

Despite its promising properties, the (3S)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid is still in the early stages of research. Ongoing studies are focused on elucidating its full pharmacological potential, optimizing its chemical structure for improved efficacy, and exploring its applications in various therapeutic areas. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the capabilities of this compound and translate its potential into practical medical solutions.

In conclusion, CAS No. 2171258-95-8 represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, including the 3S configuration, Fmoc group, and fluorene core, make it a versatile compound with potential applications in drug development, biotechnology, and nanotechnology. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery of new therapeutic agents and the advancement of innovative medical technologies.